BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Physical
Characteristics of Methyl cis-15-tetracosenoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl cis-15-tetracosenoate

Cat. No.: B107802

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl cis-15-tetracosenoate, also known as Methyl nervonate or (Z)-Methyl tetracos-15-
enoate, is a long-chain monounsaturated fatty acid methyl ester. It is a derivative of nervonic
acid, a fatty acid that is an important component of sphingolipids in the myelin sheath of nerve
fibers.[1] This document provides a comprehensive overview of the key physical characteristics
of Methyl cis-15-tetracosenoate, complete with experimental protocols for their determination.

Core Physical and Chemical Properties

A summary of the essential physical and chemical data for Methyl cis-15-tetracosenoate is
presented below. This data is crucial for its handling, formulation, and application in research
and development.
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Property Value Reference(s)
Molecular Formula C25H4802 (1213104151061 7118l
Molecular Weight 380.65 g/mol [L1112][3][6][7]

CAS Number 2733-88-2 [112][3][41[5]
Appearance Colorless to pale yellow liquid [2][4]

Melting Point 14 - 15°C (57 - 59 °F) [2][7]

Boiling Point 186 - 202 °C (367 - 396 °F) [2][7]

Density 0.868 £ 0.06 g/cm? (Predicted) [2]

Refractive Index 1.4563 (at 23 °C) [2]

Storage Conditions -20°C, under nitrogen [2][7]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key
physical properties of long-chain fatty acid methyl esters like Methyl cis-15-tetracosenoate.

Determination of Melting Point (Slip Point Method)

This protocol is adapted from the AOCS Official Method Cc 3-25 for determining the slip
melting point of fats and oils.[5][6]

Apparatus:

e Capillary tubes (1 mm internal diameter, 50-80 mm length)

Thermometer with a range appropriate for the sample (e.g., -2 to 68 °C)

600 mL beaker

Controlled heating source (e.g., electric hot plate with a stirrer)

Refrigerator capable of maintaining 4-10°C
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Procedure:

o Sample Preparation: The Methyl cis-15-tetracosenoate sample is first melted to a
completely liquid state. It is then filtered through filter paper to eliminate any impurities and
residual moisture.

 Filling Capillary Tubes: At least three clean capillary tubes are dipped into the liquid sample,
allowing the substance to rise to a height of approximately 10 mm.

e Chilling: The tubes are placed in a beaker and refrigerated at a temperature between 4-10°C
for 16 hours.

e Measurement:

o The chilled capillary tubes are attached to a calibrated thermometer, ensuring the bottom
of the tubes are level with the thermometer's bulb.

o The thermometer and attached tubes are suspended in a 600 mL beaker filled with
distilled water.

o The water is heated slowly, at a rate of approximately 1°C per minute, with continuous
stirring.

o The slip melting point is the temperature at which the column of the substance begins to
rise in the capillary tube. The average temperature from at least three tubes is recorded as
the melting point.

Determination of Boiling Range by Gas Chromatography

This protocol is based on the principles outlined in ASTM D7398 for determining the boiling
range distribution of fatty acid methyl esters.[1][2][3][4]

Apparatus:
o Gas chromatograph (GC) equipped with a flame ionization detector (FID)

e A non-polar open tubular (capillary) column
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e Autosampler or manual injection system
» Data acquisition and processing software
Procedure:

Sample Preparation: A sample of Methyl cis-15-tetracosenoate is diluted with a suitable
viscosity-reducing solvent that does not interfere with the analysis.

GC System Setup: The gas chromatograph is set up according to the manufacturer's
instructions and the specific requirements of the ASTM method. This includes conditioning
the column and setting the appropriate temperature program for the oven, injector, and
detector.

Calibration: The system is calibrated using a mixture of known FAMEs with a range of boiling
points to establish a correlation between retention time and boiling point.

Injection and Analysis: A precise volume of the prepared sample is injected into the GC. The
components of the sample are separated based on their boiling points as they pass through
the column. The FID detects the eluting components.

Data Analysis: The resulting chromatogram is analyzed to determine the initial and final
boiling points of the sample based on the established retention time-boiling point correlation.

Determination of Density using a Pychometer

This is a general and widely used method for determining the density of liquids.
Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
o Thermostatically controlled water bath

Procedure:
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» Cleaning and Weighing the Pycnometer: The pycnometer is thoroughly cleaned, dried, and
its mass is accurately determined using an analytical balance.

 Filling the Pycnometer: The pycnometer is filled with the Methyl cis-15-tetracosenoate
sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid
is carefully wiped from the outside.

o Temperature Equilibration: The filled pycnometer is placed in a thermostatically controlled
water bath until it reaches a constant, known temperature.

o Final Weighing: The pycnometer and its contents are reweighed.

o Calculation: The density is calculated by dividing the mass of the sample (mass of the filled
pycnhometer minus the mass of the empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index

This protocol is based on standard methods for determining the refractive index of fats and oils.
[91[10][11]

Apparatus:

e Abbe or Butyro refractometer

e Thermostatically controlled water bath to maintain the refractometer's prism temperature
e Light source (if not built into the instrument)

Procedure:

 Instrument Calibration: The refractometer is calibrated using a standard of known refractive
index.

o Sample Application: A few drops of the clear, dry Methyl cis-15-tetracsenoate sample are
placed on the prism of the refractometer.

o Temperature Control: The temperature of the prisms is maintained at a constant, specified
temperature (e.g., 23°C) using the circulating water bath.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b107802?utm_src=pdf-body
https://egyankosh.ac.in/bitstream/123456789/43423/1/Experiment-19.pdf
https://vishalfoodtech.com/index.php/2022/06/27/m-determination-of-refractive-index-of-oils-and-fats/
https://library.aocs.org/Cc-7-25/1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Measurement: The instrument is adjusted to bring the dividing line between the light and
dark fields into sharp focus at the crosshairs of the eyepiece. The refractive index is then

read from the instrument's scale.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the physical characterization of Methyl
cis-15-tetracosenoate.
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Caption: Workflow for the physical characterization of Methyl cis-15-tetracosenoate.
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Experimentally Determined Characteristics
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Caption: Relationship between intrinsic properties and experimental measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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